Cas no 127593-28-6 ([(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ))

• Product Name: [(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ)
• CAS No: 127593-28-6
• MF: C₄₄H₃₂P₂PdCl₂
• MW: 799.998
• MDL: MFCD00075254
• CID: 139220
• PubChem ID: 329766353
• Update Time: 2025-06-10

[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ) Chemical and Physical Properties

Names and Identifiers

• Palladium,[(1S)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-kP]]dichloro-, (SP-4-2)-
• Dichloro[(S)-2,2-bis(diphenylphosphino)-1,1-binaphthyl]palladium(II)
• Dichloro[(S)-(-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II)
• ((S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl)dichloropalladium
• [(R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]PALLADIUM(II) CHLORIDE
• [(S)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]PALLADIUM(II)CHLORIDE
• Dichloro[(S)-(?)-2,2′-bis(diphenylphosphino)-1,1′-binaphthyl]palladium(II)
• Palladium, [(1S)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-κP]dichloro-, (SP-4-2)-
• [(R)-(+)-2,2-Bis(Diphenylphosphino)-1,1-Binaphthyl]Palladium(II) Chloride
• [(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ)
• Dichloro[(S)-(-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II), 97%
• Dichloro[(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II), min. 98%
• AKOS015914422
• Dichloro[2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II), 97%
• SCHEMBL365531
• dichloropalladium;[1-(2-diphenylphosphanylnaphthalen-1-yl)naphthalen-2-yl]-diphenylphosphane
• (R)-(+)-(2,2-Bis(Diphenylphosphino)-1,1-binaphthyl)palladium(II)chloride
• [(R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II)chloride
• ((R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl)dichloropalladium...
• [(R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II) chloride, 97%
• PALLADIUM, [(1S)-[1,1'-BINAPHTHALENE]-2,2'-DIYLBIS[DIPHENYLPHOSPHINE-KAPPAP]]DICHLORO-, (SP-4-2)-
• BINAP; PALLADIUM CHLORIDE
• ((S)-2,2\\'-Bis(diphenylphosphino)-1,1\\'-binaphthyl)dichloropalladium
• 127593-28-6
• [(R)-(+)-2,2/'-BIS(DIPHENYLPHOSPHINO)-1,1/'-BINAPHTHYL]PALLADIUM(II) CHLORIDE
• AT37026
• DICHLORO[(R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]PALLADIUM(II)
• Dichloro[(S)-()-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II)
• (S)-BINAP-PdCl2
• 2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYLPALLADIUM(II) CHLORIDE
• MFCD00075254
• DICHLORO[2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]PALLADIUM(II)
• 253157-79-8
• F10282
• 115826-95-4

• MDL： MFCD00075254
• Inchi： InChI=1S/C44H32P2.2ClH.Pd/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38;;;/h1-32H;2*1H;/q;;;+2/p-2
• InChI Key： VDHAUMFISVWIRX-UHFFFAOYSA-L
• SMILES： Cl[Pd-2]1([P+](C2=CC=CC=C2)(C2=CC=CC=C2)C2C=CC3C=CC=CC=3C=2C2C3=CC=CC=C3C=CC=2[P+]1(C1=CC=CC=C1)C1=CC=CC=C1)Cl

Computed Properties

• Exact Mass: 798.03900
• Monoisotopic Mass: 798.03911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 49
• Rotatable Bond Count: 7
• Complexity: 800
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: >300 °C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 27.18000
• LogP: 10.78040
• Sensitiveness: Sensitive to air
• Vapor Pressure: No data available

[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26-37/39
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives
• Catalysts and Inorganic Chemicals Catalysts

Additional information on [(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ)

[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ): A Comprehensive Overview

[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ) (CAS No. 127593-28-6) is a highly versatile and widely used palladium complex in the field of organic synthesis and catalysis. This compound, often referred to as (S)-BINAP-PdCl₂, is a chiral phosphine ligand complex that has gained significant attention due to its exceptional catalytic properties in asymmetric synthesis. This article provides a detailed overview of (S)-BINAP-PdCl₂, including its structure, synthesis, applications, and recent advancements in the field.

Structure and Properties

[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ) is a coordination complex where the palladium(II) ion is coordinated to two BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) ligands and two chloride ions. The BINAP ligand is a chiral bidentate phosphine that imparts chirality to the complex, making it highly effective in enantioselective catalysis. The molecular formula of (S)-BINAP-PdCl₂ is C₄₈H₃₆P₄PdCl₂, and it has a molar mass of 907.54 g/mol. The compound is typically obtained as a yellow solid and is soluble in common organic solvents such as dichloromethane and toluene.

Synthesis and Preparation

The synthesis of (S)-BINAP-PdCl₂2

Catalytic Applications

(S)-BINAP-PdCl₂) has found extensive applications in various catalytic processes, particularly in asymmetric synthesis. One of the most notable applications is in the enantioselective hydrogenation of prochiral substrates. For example, (S)-BINAP-PdCl₂) has been used to catalyze the hydrogenation of ketones to produce optically active alcohols with high enantiomeric excess (ee). This process is crucial in the pharmaceutical industry for the production of chiral intermediates and active pharmaceutical ingredients (APIs).

In addition to hydrogenation reactions, (S)-BINAP-PdCl₂) has also been employed in other important catalytic transformations such as Suzuki-Miyaura coupling reactions, Heck reactions, and Sonogashira couplings. These reactions are fundamental in organic synthesis for constructing complex molecular architectures with high regio- and stereoselectivity.

Recent Research Developments

The field of asymmetric catalysis continues to evolve rapidly, and recent research has focused on improving the efficiency and selectivity of (S)-BINAP-PdCl₂)-catalyzed reactions. One significant advancement involves the development of new ligand designs that enhance the performance of (S)-BINAP-PdCl₂) in specific reaction conditions. For instance, researchers have explored the use of modified BINAP ligands with additional functional groups that can fine-tune the electronic and steric properties of the catalyst.

A study published in *Journal of the American Chemical Society* (JACS) reported a novel BINAP derivative that significantly improved the enantioselectivity in hydrogenation reactions compared to traditional (S)-BINAP-PdCl₂) catalysts. The modified ligand featured an additional electron-withdrawing group that altered the electronic environment around the palladium center, leading to enhanced stereoselectivity.

Another area of active research involves the application of (S)-BINAP-PdCl₂) in flow chemistry systems. Continuous flow reactors offer several advantages over batch reactors, including better control over reaction conditions, higher throughput, and improved safety profiles. Recent studies have demonstrated that (S)-BINAP-PdCl₂) can be effectively used in flow systems for various catalytic transformations, achieving high yields and selectivities while maintaining process efficiency.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including (S)-BINAP-PdCl₂). While this compound is not classified as hazardous or toxic under standard regulations, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling. Additionally, it is important to store (S)-BINAP-PdCl₂) in a dry environment away from moisture and heat sources to maintain its stability.

FUTURE PERSPECTIVES AND CONCLUSIONS

The future prospects for [(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ) are promising as researchers continue to explore new applications and improve existing catalytic systems. The development of more efficient ligands and catalysts will likely lead to further advancements in asymmetric synthesis and related fields. As synthetic chemistry becomes increasingly interdisciplinary, integrating insights from materials science, computational chemistry, and biocatalysis will be crucial for advancing the capabilities of (S)-BINAP-PdCl₂)-based catalysts.

In conclusion, [(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ) remains a cornerstone compound in asymmetric catalysis due to its remarkable properties and versatility. Its continued use in both academic research and industrial applications underscores its importance in modern synthetic chemistry.